(S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine

• Molecular Formula: C7H6BrF3N2
• Molecular Weight: 255.03 g/mol
• IUPAC Name: (1S)-1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C7H6BrF3N2/c8-5-2-1-4(3-13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m0/s1
• InChI Key: MVEFKSSMIMWNSQ-LURJTMIESA-N
• Isomeric SMILES: C1=CC(=NC=C1[C@@H](C(F)(F)F)N)Br
• Canonical SMILES: C1=CC(=NC=C1C(C(F)(F)F)N)Br

Description

(S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine is a chiral amine featuring a pyridine ring substituted with a bromine atom at position 6 and a trifluoroethylamine group at position 3. Its molecular formula is C₇H₆BrF₃N₂, with a molecular weight of 255.04 g/mol . The (S)-configuration at the chiral center is critical for its stereospecific interactions in biological systems. This compound is of interest in medicinal chemistry due to the trifluoroethylamine moiety, which enhances metabolic stability and binding affinity, and the bromopyridine group, which facilitates further functionalization via cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine typically involves the bromination of pyridine derivatives followed by the introduction of the trifluoroethanamine group. One common method involves the reaction of 6-bromopyridine with trifluoroethanamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In industrial settings, the production of (S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine is scaled up using similar synthetic routes but with optimized reaction conditions to ensure high yield and purity. The process involves the use of large-scale reactors and precise control of temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are commonly employed.

Major Products Formed

Oxidation: Formation of pyridine oxides.

Reduction: Formation of amines and other reduced derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

(S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine is utilized in various scientific research fields, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of biological pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, modulating their activity and influencing various biochemical pathways. The trifluoroethanamine group plays a crucial role in enhancing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Analogs

Compound Name	CAS/ID	Substituents	Molecular Formula	Molecular Weight	Key Properties	References
(S)-1-(6-Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine	N/A	6-Br, 3-(CF₃CHNH₂)	C₇H₆BrF₃N₂	255.04	Chiral center (S), bromo at pyridin-3-YL
(S)-1-(6-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine	1213555-42-0	6-Br, 2-(CF₃CHNH₂)	C₇H₆BrF₃N₂	255.04	Bromo at pyridin-2-YL; similar MW but distinct regiochemistry
(S)-1-(4-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine	2089671-29-2	4-Br, 2-(CF₃CHNH₂)	C₇H₆BrF₃N₂	255.04	Bromo at pyridin-4-YL; altered electronic effects
1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine hydrochloride	EN300-8772942	5-Br, 2-(CF₃CHNH₂·HCl)	C₇H₇BrClF₃N₂	291.50	Hydrochloride salt; bromo at pyridin-5-YL
(S)-1-(3,6-Dibromopyridin-2-yl)-2-(3,5-difluorophenyl)ethan-1-amine	N/A	3,6-diBr, 2-(CF₃CHNH₂), 3,5-F₂C₆H₃	C₁₃H₁₀Br₂F₂N₂	393.3 [M+H]⁺	Dibromo + difluorophenyl; higher complexity

Structural and Electronic Differences

• Bromo Position : The target compound’s bromine at pyridin-3-YL (meta position) contrasts with analogs like the 2-yl and 4-yl isomers. This alters electronic distribution (e.g., dipole moments) and steric interactions, impacting reactivity in Suzuki-Miyaura couplings .
• Chirality : The (S)-configuration is shared with some analogs (e.g., CAS 2089671-29-2), but (R)-isomers (e.g., CAS 2089671-35-0) exhibit distinct biological profiles .
• Additional Substituents : The dibromo-difluorophenyl analog (Table 1, Row 5) shows increased hydrophobicity and steric bulk, likely enhancing binding to hydrophobic enzyme pockets .